Cas no 894003-26-0 (2-(3-{(3-chlorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide)

• Product name: 2-(3-{(3-chlorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide
• CAS No: 894003-26-0
• MF: C₂₂H₂₂ClN₃O₃
• MW: 411.881384372711
• CID: 6369966
• PubChem ID: 7162283

2-(3-{(3-chlorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-{(3-chlorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide
• 2-(3-{[(3-chlorophenyl)carbamoyl]carbonyl}-1H-indol-1-yl)-N,N-diethylacetamide
• AKOS024619124
• F2001-0127
• N-(3-chlorophenyl)-2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-2-oxoacetamide
• N-(3-chlorophenyl)-2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide
• 894003-26-0

• Inchi： 1S/C22H22ClN3O3/c1-3-25(4-2)20(27)14-26-13-18(17-10-5-6-11-19(17)26)21(28)22(29)24-16-9-7-8-15(23)12-16/h5-13H,3-4,14H2,1-2H3,(H,24,29)
• InChI Key： HXPZPXSMJOMZME-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(C(C1=CN(CC(N(CC)CC)=O)C2C=CC=CC=21)=O)=O

Computed Properties

• Exact Mass: 411.1349693g/mol
• Monoisotopic Mass: 411.1349693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 71.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-(3-{(3-chlorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide

Compound CAS No 894003-26-0: 2-(3-{(3-chlorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide

The compound with CAS No 894003-26-0, known as 2-(3-{(3-chlorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including an indole ring, a carbamoylcarbonyl group, and an N,N-diethylacetamide moiety. The indole ring, a heterocyclic structure with two nitrogen atoms, serves as a central scaffold for the molecule's functionality. The presence of the 3-chlorophenyl group introduces additional electronic effects, enhancing the compound's reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation. The carbamoylcarbonyl group within the molecule has been shown to exhibit strong binding affinity towards specific biological targets, making it a valuable component in drug design.

In addition to its pharmacological applications, this compound has also been investigated for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). The N,N-diethylacetamide group contributes to the molecule's solubility and stability, which are critical factors in material synthesis.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the indole ring through cyclization reactions, followed by the introduction of the carbamoylcarbonyl and diethylacetamide groups via nucleophilic substitution and amide bond formation. The optimization of these steps has been a focus of recent research efforts to improve yield and purity.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Studies suggest that it exhibits moderate biodegradation rates under aerobic conditions, which aligns with current sustainability goals in chemical manufacturing.

In conclusion, CAS No 894003-26-0 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool in both pharmacological research and materials development. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing modern science and technology.